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Abstract
4-Iodopyridine is a pivotal heterocyclic building block in the synthesis of a wide array of

pharmaceutical and agrochemical compounds. Its utility in cross-coupling reactions and as a

precursor for various pyridine derivatives underscores the importance of sourcing high-purity

material. This technical guide provides a comprehensive overview of the commercial availability

of 4-iodopyridine, detailing suppliers, typical purity grades, and associated analytical

methodologies for purity verification. Detailed experimental protocols for purity determination by

Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy, alongside a standardized recrystallization procedure for purification, are

presented to assist researchers in ensuring the quality and consistency of this critical reagent.

Commercial Availability
4-Iodopyridine is readily available from a multitude of chemical suppliers, catering to both

research and bulk-scale requirements. The compound is typically offered in various purity

grades, with prices fluctuating based on the supplier, purity level, and quantity purchased.

Major Suppliers and Purity Grades
A survey of the market reveals several key suppliers offering 4-iodopyridine. The most

common purity grades available are 96%, 98%, and ≥98% (typically determined by GC). For
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applications demanding the highest purity, some suppliers may offer grades exceeding 99%. It

is crucial for researchers to consult the Certificate of Analysis (CoA) for lot-specific purity data.

Table 1: Commercial Availability and Purity of 4-Iodopyridine

Supplier CAS Number Stated Purity Analysis Method

Sigma-Aldrich 15854-87-2 96% -

Thermo Scientific

Chemicals
15854-87-2 96% GC

TCI America 15854-87-2 >98.0% GC

GFS Chemicals 15854-87-2 98% GC-FID

Chem-Impex 15854-87-2 ≥ 98% GC

BLD Pharm 15854-87-2 98% HPLC, NMR

Santa Cruz

Biotechnology
15854-87-2 - -

Dideu Industries

Group Limited
15854-87-2 99.00% -

Note: The absence of a specified analysis method does not imply a lack of quality control;

researchers should always request a CoA for detailed information.

Pricing and Lead Times
The price of 4-iodopyridine can vary significantly. As of late 2025, prices for research

quantities (1-25 grams) typically range from approximately $4 to $15 per gram, with higher

purity grades commanding a premium. Bulk quantities are available at a reduced cost per

gram. Lead times are generally short for common grades and quantities, with most major

suppliers offering next-day or two-day shipping. For large or high-purity orders, lead times may

be longer, and it is advisable to inquire directly with the supplier.

Purity and Impurity Profile
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The purity of 4-iodopyridine is critical for its successful application in synthesis, as impurities

can lead to side reactions, reduced yields, and complications in product purification. Common

impurities may include residual starting materials from its synthesis, such as 4-aminopyridine or

pyridine, as well as byproducts of the iodination reaction. Halogen exchange products, where

the iodo group is replaced by another halogen, can also be present.[1]

Experimental Protocols
To ensure the quality of 4-iodopyridine for sensitive applications, in-house purity verification is

often necessary. The following sections provide detailed protocols for the purification and

analysis of this compound.

Purification by Recrystallization
Recrystallization is an effective method for purifying solid organic compounds. The selection of

an appropriate solvent is crucial for successful recrystallization. For pyridine derivatives, a

solvent system that provides good solubility at elevated temperatures and poor solubility at

lower temperatures is ideal.[2] A mixture of ethyl acetate and hexanes has been found to be

effective for many pyridine-containing molecules.

Protocol for Recrystallization of 4-Iodopyridine:

Solvent Selection: In a small test tube, dissolve a small amount of crude 4-iodopyridine in a

minimal amount of hot ethyl acetate. If the compound is readily soluble, ethyl acetate alone

may not be a suitable recrystallization solvent. Add hexanes dropwise to the hot solution until

a slight turbidity persists. If the turbidity disappears upon gentle heating, this solvent

combination is suitable.

Dissolution: In an Erlenmeyer flask, add the crude 4-iodopyridine. Add a minimal amount of

hot ethyl acetate to dissolve the solid completely. Gentle heating on a hot plate may be

required.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and heat the solution for a few minutes.

Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot

gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.
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Crystallization: Add hot hexanes to the filtrate until the solution becomes slightly cloudy.

Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask

in an ice bath to maximize crystal formation.

Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash

the crystals with a small amount of cold hexanes. Dry the purified crystals under vacuum.

Dissolution Purification Crystallization Isolation

Crude 4-Iodopyridine Add minimal hot
ethyl acetate Completely dissolved solution Optional:

Add activated charcoal Hot gravity filtration Add hot hexanes
until cloudy

Slow cooling to RT,
then ice bath Crystal formation Vacuum filtration Wash with cold hexanes Dry under vacuum Pure 4-Iodopyridine

Click to download full resolution via product page

Caption: Recrystallization workflow for 4-iodopyridine.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of volatile and semi-volatile compounds

like 4-iodopyridine. It provides both qualitative and quantitative information about the

components of a sample.

Protocol for GC-MS Analysis of 4-Iodopyridine:

Sample Preparation: Prepare a 1 mg/mL stock solution of 4-iodopyridine in a suitable

solvent such as dichloromethane or ethyl acetate.

Instrumentation:

Gas Chromatograph: Equipped with a split/splitless injector and a suitable capillary

column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron

ionization (EI).
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GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold at 250 °C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Volume: 1 µL

Split Ratio: 50:1

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: 50-300 amu.

Data Analysis: Identify the 4-iodopyridine peak based on its retention time and mass

spectrum (molecular ion at m/z 205). Calculate the purity by determining the peak area

percentage of 4-iodopyridine relative to the total area of all detected peaks.

Sample Preparation GC-MS Analysis Data Analysis

4-Iodopyridine Sample Dissolve in
Dichloromethane (1 mg/mL) Inject 1 µL into GC-MS Separation on

HP-5ms column EI Ionization (70 eV) Mass Analysis (50-300 amu) Identify 4-Iodopyridine peak
(retention time & m/z 205) Calculate peak area percentage Purity Assessment
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Caption: GC-MS analysis workflow for 4-iodopyridine purity.

Purity Analysis by ¹H NMR Spectroscopy
¹H NMR spectroscopy is an invaluable tool for confirming the structure and assessing the purity

of organic molecules. The spectrum of pure 4-iodopyridine should exhibit two distinct signals

in the aromatic region.

Protocol for ¹H NMR Analysis of 4-Iodopyridine:

Sample Preparation: Accurately weigh 5-10 mg of 4-iodopyridine and dissolve it in

approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube.[3] Add

a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrumentation: A standard NMR spectrometer with a proton frequency of 300 MHz or

higher.

Data Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

Data Analysis:

Reference the spectrum to the TMS signal at 0 ppm.

The expected ¹H NMR spectrum of 4-iodopyridine in CDCl₃ will show two sets of

doublets in the aromatic region. The protons at the 2 and 6 positions will appear as one

doublet, and the protons at the 3 and 5 positions will appear as another.

Integrate the signals corresponding to the 4-iodopyridine protons and any impurity

signals.

Calculate the purity by comparing the integral of the 4-iodopyridine signals to the

integrals of the impurity signals.
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Weigh 5-10 mg of 4-Iodopyridine

Dissolve in ~0.6 mL CDCl3 with TMS

Transfer to NMR tube

Acquire ¹H NMR Spectrum

Process and reference spectrum to TMS

Identify and integrate signals

Calculate purity based on integral ratios

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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